Cas no 193807-58-8 (MMP-2/MMP-9 Inhibitor I)

MMP-2/MMP-9 Inhibitor I is a selective and potent inhibitor targeting matrix metalloproteinases MMP-2 and MMP-9, enzymes involved in extracellular matrix degradation and implicated in pathological processes such as cancer metastasis, inflammation, and tissue remodeling. This compound exhibits high specificity, minimizing off-target effects on other MMP family members. Its well-characterized inhibitory activity makes it a valuable tool for studying the roles of MMP-2 and MMP-9 in cellular and biochemical assays. The inhibitor is suitable for in vitro applications, providing researchers with a reliable means to investigate MMP-mediated pathways and potential therapeutic interventions. Its stability and solubility ensure consistent performance in experimental settings.

MMP-2/MMP-9 Inhibitor I structure

Product Name:MMP-2/MMP-9 Inhibitor I

CAS No:193807-58-8

MF:C₂₁H₁₉NO₄S

MW:381.44486451149

CID:1386545

PubChem ID:4222

Update Time:2025-08-09

MMP-2/MMP-9 Inhibitor I Chemical and Physical Properties

Names and Identifiers

- D-Phenylalanine, N-([1,1'-biphenyl]-4-ylsulfonyl)-
- MMPL
- MMP-1
- MMP-2
- EC 3.4.24.7
- EC 3.4.24.3
- MMP-2, HUMAN
- EC 3.4.24.24
- EC: 3.4.24.3
- GELATINASE A
- COLLAGENASE D
- MMP-2/MMP-9-IN-1
- MMP-2/MMP-9 Inhibitor I
- 3-phenyl-2-[(4-phenylphenyl)sulfonylamino]propanoic Acid
- N-([1,1'-biphenyl]-4-ylsulfonyl)-D-phenylalanine
- DA-63729
- 193807-58-8
- SCHEMBL6545297
- AKOS040744866
- MMP-2/MMP-9InhibitorI
- CHEMBL88896
- Inchi： 1S/C21H19NO4S/c23-21(24)20(15-16-7-3-1-4-8-16)22-27(25,26)19-13-11-18(12-14-19)17-9-5-2-6-10-17/h1-14,20,22H,15H2,(H,23,24)
- InChI Key： JBYHBQIDTNHWJF-UHFFFAOYSA-N
- SMILES： S(C1C=CC(C2C=CC=CC=2)=CC=1)(NC(C(=O)O)CC1C=CC=CC=1)(=O)=O

Computed Properties

Exact Mass: 381.10357
Monoisotopic Mass: 381.10347926g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 27
Rotatable Bond Count: 7
Complexity: 566
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.1
Topological Polar Surface Area: 91.8Å²

Experimental Properties

PSA: 83.47

MMP-2/MMP-9 Inhibitor I Security Information

WGK Germany：2
Hazard Category Code： 36/37/38-42
Safety Instruction： 23-26-36-24/25
FLUKA BRAND F CODES：10-21
Hazardous Material Identification：

MMP-2/MMP-9 Inhibitor I Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.	ajci6318-5mg	MMP-2/MMP-9 Inhibitor I	193807-58-8	98%	5mg	￥2105.00	2023-09-10
TRC	M425428-5mg	MMP-2/MMP-9 Inhibitor I	193807-58-8		5mg	$356.00	2023-05-17
TRC	M425428-10mg	MMP-2/MMP-9 Inhibitor I	193807-58-8		10mg	$563.00	2023-05-17
SHENG KE LU SI SHENG WU JI SHU	sc-311429-5mg	MMP-2/MMP-9 Inhibitor I,	193807-58-8	≥95%	5mg	￥2542.00	2023-09-05
TRC	M425428-25mg	MMP-2/MMP-9 Inhibitor I	193807-58-8		25mg	$ 1200.00	2023-09-06
SHENG KE LU SI SHENG WU JI SHU	sc-311429-5 mg	MMP-2/MMP-9 Inhibitor I,	193807-58-8	≥98%	5mg	￥2,542.00	2023-07-10
Ambeed	A472995-50mg	(R)-2-([1,1'-Biphenyl]-4-ylsulfonamido)-3-phenylpropanoic acid	193807-58-8	99%	50mg	$196.0	2025-03-04
Ambeed	A472995-250mg	(R)-2-([1,1'-Biphenyl]-4-ylsulfonamido)-3-phenylpropanoic acid	193807-58-8	99%	250mg	$632.0	2025-03-04
1PlusChem	1P01E414-5mg	MMP-2/MMP-9InhibitorI	193807-58-8	≥99%	5mg	$193.00	2024-06-17
1PlusChem	1P01E414-10mg	MMP-2/MMP-9InhibitorI	193807-58-8	99%	10mg	$302.00	2024-06-17